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Compound of Interest

Compound Name: 9-Tricosene

Cat. No.: B1609328 Get Quote

(Z)-9-Tricosene, also known as muscalure, is a pivotal semiochemical in the chemical

communication systems of numerous insect species.[1][2] First identified as the primary sex

pheromone in the female housefly, Musca domestica, its roles have since been shown to

extend to aggregation, oviposition guidance, and other social behaviors in various insects,

including Drosophila melanogaster and the honey bee, Apis mellifera.[2][3] This technical guide

provides an in-depth examination of the biosynthesis, perception, and behavioral impact of

(Z)-9-tricosene, offering detailed experimental protocols and quantitative data for researchers,

scientists, and professionals in drug development and pest management.

Biosynthesis of (Z)-9-Tricosene
The biosynthesis of (Z)-9-tricosene occurs primarily in the epidermal cells of insects and

involves a series of enzymatic modifications of a fatty acid precursor.[2][4] In the housefly,

Musca domestica, the pathway originates from oleic acid.[4] The process involves elongation,

reduction, and a final decarboxylation step to produce the C23 alkene.[1][2]

The key steps in the biosynthesis pathway are:

Elongation: The pathway begins with oleoyl-CoA, which is elongated to form (Z)-15-

tetracosenoic acid, a C24:1 fatty acid.[2]

Reduction: This fatty acid is then reduced to its corresponding aldehyde, (Z)-15-tetracosenal.

[1][2]
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Decarboxylation: A cytochrome P450 enzyme, requiring oxygen (O₂) and NADPH, mediates

the final decarboxylation of the aldehyde to yield (Z)-9-tricosene.[1]
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Biosynthesis pathway of (Z)-9-tricosene in Musca domestica.

Physiological Roles and Behavioral Effects
(Z)-9-Tricosene serves distinct physiological roles depending on the insect species, sex, and

context.

Sex Pheromone in Musca domestica (Housefly)
In Musca domestica, (Z)-9-tricosene is the principal sex pheromone produced by females to

attract and stimulate males for mating.[1][4][5] It is a major component of the female's cuticular

hydrocarbons (CHCs).[6] The presence of (Z)-9-tricosene on a female or a decoy model

induces the complete male courtship behavior sequence, including mating strikes.[4][5][6]

While it is the primary initiator, a blend with other cuticular compounds can lead to a more

robust and complete courtship sequence, aiding in sex recognition.[4]

Aggregation and Oviposition Cue in Drosophila
melanogaster (Fruit Fly)
In Drosophila melanogaster, (Z)-9-tricosene functions differently. It is deposited by males upon

stimulation by food odors and acts as a potent aggregation pheromone for both sexes.[3][7]

Furthermore, it serves as an oviposition guidance cue for females, encouraging them to lay

eggs in locations marked by the pheromone.[3][7][8] This behavior aggregates flies at suitable

food sources, enhancing opportunities for mating and ensuring progeny survival.[3]

Quantitative Data on (Z)-9-Tricosene
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The quantity of (Z)-9-tricosene can vary significantly based on species, sex, age, and

population strain.

Table 1: Quantitative Occurrence of (Z)-9-Tricosene in
Musca domestica

Strain/Populati
on

Age (days)
Amount
(ng/female)

% of Total
CHCs

Reference(s)

Wild Populations

(most)
3 ≤ 218 ≤ 1.6% [2][9]

Wild Strains

(some)
3 559 - 1,113 3.2% - 5.0% [2][9]

Laboratory Strain

(UCR)
3 751 3.0% [9]

MB Laboratory

Colony (F23)
< 2

Less than older

flies
- [6][10]

MB Laboratory

Colony (F23)
3 - 8

Levels tend to

increase
- [6][10]

Note: Muscalure amounts are highly variable, with some field populations showing rare or

undetectable levels.[9]

Table 2: Efficacy of (Z)-9-Tricosene (Muscalure) in Field
Traps for Musca domestica

Trap Type
Muscalure Dose
(mg/trap)

Increase in Flies
Caught (Factor)

Reference(s)

Adhesive Panels 0.5 - 100 3.4x [11]

Flypaper Strips 0.5 - 100 2.8x [11]

Sugar Bait Pans 0.5 - 100 7.0x [11]

Electric Grids 0.5 - 100 12.4x [11]
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Mechanism of Perception: Olfactory Signaling
The detection of (Z)-9-tricosene initiates a sophisticated olfactory signaling cascade within

specialized sensory neurons located in olfactory sensilla on the insect's antennae.[2]

The general steps of perception are:

Binding to OBP: Pheromone molecules enter the sensillum lymph through cuticular pores

and are bound by Odorant Binding Proteins (OBPs).

Transport to Receptor: The OBP transports the hydrophobic pheromone across the aqueous

lymph to the dendritic membrane of an Olfactory Sensory Neuron (OSN).

Receptor Activation: The pheromone binds to a specific Odorant Receptor (OR). In

Drosophila melanogaster, the receptor for (Z)-9-tricosene is Or7a.[3][8][12]

Ion Channel Gating: Insect ORs form a heterodimeric complex with a conserved co-receptor

called Orco.[8] This complex functions as a ligand-gated ion channel.[8][13] Pheromone

binding induces a conformational change, opening the channel.

Depolarization: The open channel allows an influx of cations (e.g., Ca²⁺), leading to the

depolarization of the OSN membrane.[8]

Signal Transmission: This depolarization generates action potentials that are transmitted to

the antennal lobe of the brain for processing, ultimately leading to a behavioral response.

Olfactory Signal Transduction Pathway

(Z)-9-Tricosene
in air Sensillum Pore Odorant Binding

Protein (OBP)
 Enters Sensillum Lymph Pheromone-OBP

Complex
 Binds Pheromone Or7a/Orco Receptor

Complex (Closed)
 Delivers Pheromone Or7a/Orco Receptor

Complex (Open)
 Binding & Activation

Cation Influx
(e.g., Ca²⁺)

&
Neuron Depolarization

Action Potential
Generation

Signal to
Antennal Lobe

Click to download full resolution via product page

Generalized insect olfactory signal transduction pathway.

Experimental Protocols
Investigating the role of (Z)-9-tricosene involves a combination of chemical analysis,

electrophysiology, and behavioral assays.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. (Z)-9-Tricosene - Wikipedia [en.wikipedia.org]

2. benchchem.com [benchchem.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1609328?utm_src=pdf-body-img
https://www.benchchem.com/product/b1609328?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/(Z)-9-Tricosene
https://www.benchchem.com/pdf/Z_9_Tricosene_in_Insects_A_Technical_Guide_to_its_Natural_Sources_Occurrence_and_Analysis.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1609328?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. Food odors trigger Drosophila males to deposit a pheromone that guides aggregation and
female oviposition decisions - PMC [pmc.ncbi.nlm.nih.gov]

4. benchchem.com [benchchem.com]

5. academic.oup.com [academic.oup.com]

6. academic.oup.com [academic.oup.com]

7. caymanchem.com [caymanchem.com]

8. benchchem.com [benchchem.com]

9. researchgate.net [researchgate.net]

10. academic.oup.com [academic.oup.com]

11. researchgate.net [researchgate.net]

12. Access to the odor world: olfactory receptors and their role for signal transduction in
insects - PMC [pmc.ncbi.nlm.nih.gov]

13. benchchem.com [benchchem.com]

To cite this document: BenchChem. [The Physiological Role of (Z)-9-Tricosene in Insect
Communication: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1609328#physiological-role-of-9-tricosene-in-insect-
communication]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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